Cas no 286947-15-7 (3,9-Diazabicyclo[4.2.1]nonane-3-carboxylic acid, 9-methyl-,1,1-dimethylethyl ester)

• Product Name: 3,9-Diazabicyclo[4.2.1]nonane-3-carboxylic acid, 9-methyl-,1,1-dimethylethyl ester
• CAS No: 286947-15-7
• MF: C₁₃H₂₄N₂O₂
• MW: 240.341863632202
• CID: 1435769
• Update Time: 2024-08-15

3,9-Diazabicyclo[4.2.1]nonane-3-carboxylic acid, 9-methyl-,1,1-dimethylethyl ester Chemical and Physical Properties

Names and Identifiers

• 3,9-Diazabicyclo[4.2.1]nonane-3-carboxylic acid, 9-methyl-,1,1-dimethylethyl ester
• 3,9-Diazabicyclo[4.2.1]nonane-3-carboxylic acid, 9-methyl-, 1,1-dimethylethyl ester

• Inchi： 1S/C13H24N2O2/c1-13(2,3)17-12(16)15-8-7-10-5-6-11(9-15)14(10)4/h10-11H,5-9H2,1-4H3
• InChI Key： WAKDJTSMKTZWEI-UHFFFAOYSA-N
• SMILES： C12N(C)C(CC1)CCN(C(OC(C)(C)C)=O)C2

Computed Properties

• Exact Mass: 240.18392

Experimental Properties

• Density: 1.045±0.06 g/cm3(Predicted)
• Boiling Point: 310.1±25.0 °C(Predicted)
• PSA: 32.78
• pka: 9.12±0.20(Predicted)